Cas no 897457-56-6 (N'-(3-acetamidophenyl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide)

• Product Name: N'-(3-acetamidophenyl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide
• CAS No: 897457-56-6
• MF: C₂₁H₂₁N₅O₃S
• MW: 423.488142728806
• CID: 5480875
• Update Time: 2025-07-23

N'-(3-acetamidophenyl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-acetamidophenyl)-N-[2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]ethyl]oxamide
• N'-(3-acetamidophenyl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide

• Inchi： 1S/C21H21N5O3S/c1-14(27)24-16-8-5-9-17(12-16)25-20(29)19(28)22-10-11-30-21-23-13-18(26-21)15-6-3-2-4-7-15/h2-9,12-13H,10-11H2,1H3,(H,22,28)(H,23,26)(H,24,27)(H,25,29)
• InChI Key： SJORDSDWPWRQEB-UHFFFAOYSA-N
• SMILES： C(NCCSC1NC(C2=CC=CC=C2)=CN=1)(=O)C(NC1=CC=CC(NC(=O)C)=C1)=O

Additional information on N'-(3-acetamidophenyl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide

Comprehensive Analysis of N'-(3-acetamidophenyl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide (CAS 897457-56-6): Structure, Applications, and Research Insights

The compound N'-(3-acetamidophenyl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide (CAS 897457-56-6) is a sophisticated organic molecule with a unique structural framework. Its molecular design incorporates an acetamidophenyl group linked to a phenyl-imidazole core via a sulfanylethyl bridge, followed by an ethanediamide terminus. This arrangement grants the compound distinct physicochemical properties, making it a subject of interest in medicinal chemistry and material science. Researchers are particularly drawn to its potential as a protein-protein interaction modulator, a hot topic in drug discovery for targeting undruggable diseases.

In recent years, the scientific community has shown growing interest in imidazole derivatives due to their versatility in pharmacological applications. The presence of the 4-phenyl-1H-imidazol-2-yl moiety in this compound aligns with current trends in developing kinase inhibitors and anti-inflammatory agents. Computational studies suggest its binding affinity toward certain enzyme targets, sparking discussions in bioinformatics forums and AI-driven drug design platforms. These features position it as a candidate for precision medicine approaches, addressing frequently searched queries like "next-generation small-molecule therapeutics."

The synthetic pathway of CAS 897457-56-6 involves multi-step organic transformations, including amide coupling and heterocyclic condensation reactions. Its structure-activity relationship (SAR) has been explored in peer-reviewed journals, with emphasis on how the sulfanylethyl linker influences molecular flexibility and target engagement. Such insights are valuable for laboratories focusing on fragment-based drug discovery, a trending methodology in high-throughput screening (HTS) workflows.

From an industrial perspective, this compound’s thermal stability and solubility profile make it suitable for formulation development. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity, a critical factor for GMP-compliant production. These attributes resonate with market demands for research-grade chemicals, as evidenced by search trends around "reliable CAS-numbered compounds for biomedical studies."

Ongoing investigations into CAS 897457-56-6 also explore its utility in smart materials. The conjugated π-system within its phenyl-imidazole segment exhibits luminescent properties, relevant to OLED technology—a frequently searched topic in nanomaterials science. Such interdisciplinary potential underscores why this molecule is cataloged in major chemical databases like SciFinder and PubChem.

In conclusion, N'-(3-acetamidophenyl)-N-{2-(4-phenyl-1H-imidazol-2-yl)sulfanylethyl}ethanediamide represents a compelling case study at the intersection of chemical innovation and applied research. Its multifaceted applications—from therapeutic development to advanced materials—align with global scientific priorities, ensuring its continued relevance in both academic and industrial settings.